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A Comparative Guide to Co-Ta and Ni-Based Superalloys for High-Temperature Turbine

Applications

For researchers and scientists in the field of materials science and turbine engineering, the

selection of appropriate superalloys is critical for enhancing the efficiency and durability of gas

turbines. This guide provides a comparative study of Cobalt-Tantalum (Co-Ta) and Nickel-

based (Ni-based) superalloys, focusing on their performance in high-temperature environments

typical of turbine applications.

Introduction: The Role of Superalloys in Turbine
Technology
Superalloys are a class of materials engineered to withstand extreme conditions, including high

temperatures, significant mechanical stresses, and corrosive environments, making them

indispensable for components in the hot sections of gas turbines. Nickel-based superalloys

have historically dominated this field due to their excellent high-temperature strength and creep

resistance, primarily derived from the precipitation of the γ' (gamma prime) phase.[1] However,

the quest for higher turbine operating temperatures to improve efficiency has driven research

into alternative materials, with Cobalt-based superalloys emerging as a promising option due to

their inherently higher melting points and superior hot corrosion resistance.[2][3] The addition of

Tantalum (Ta) to both Co-based and Ni-based superalloys has been a key strategy to further

enhance their high-temperature capabilities.
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Chemical Composition
The performance of a superalloy is intrinsically linked to its chemical composition. The tables

below summarize the typical elemental compositions of representative Co-Ta and Ni-based

superalloys. Tantalum, a key alloying element, is a γ' former and contributes to solid solution

strengthening.[1]

Table 1: Chemical Composition of a Representative Co-Ta Based Superalloy (wt. %)

Element wt. %

Co Bal.

Ni 9.3

Cr 6.1

W 8.4

Al 5.7

Ta 3.4

Ti 0.73

Hf 1.4

C 0.062

B 0.016

Zr 0.004

Data for CM186LC, a Co-based superalloy

containing Ta.[4][5]

Table 2: Chemical Composition of Common Ni-Based Superalloys (wt. %)
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Mechanical Properties: A Comparative Overview
The ability of a superalloy to maintain its mechanical integrity at elevated temperatures is

paramount for turbine applications. This section compares the tensile and creep properties of

Co-Ta and Ni-based superalloys.

Tensile Properties
High-temperature tensile strength determines the material's ability to resist deformation under a

steady pulling force.

Table 3: High-Temperature Tensile Properties of Co-Ta and Ni-Based Superalloys

Alloy
Temperature
(°C)

Yield Strength
(MPa)

Ultimate
Tensile
Strength (MPa)

Elongation (%)

Mar-M247 760 - 859 ± 38 -

Inconel 718 800 ~1000 ~1150 ~15

CM247LC 800 ~750 ~900 ~5

Data for Mar-

M247[7], Inconel

718[6][9], and

CM247LC[10]

Note: The data presented is from different studies and may have been obtained under slightly

different experimental conditions.

Creep Resistance
Creep is the time-dependent deformation of a material under a constant load at high

temperatures and is often the life-limiting factor for turbine blades.[2]

Table 4: Creep Rupture Life of Co-Ta and Ni-Based Superalloys
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Alloy Temperature (°C) Stress (MPa)
Rupture Life
(hours)

CMSX-4 982 206.9 >1000

CM186LC (Co-based) 950 200 ~200

Data for CMSX-4[11]

[12] and CM186LC[4]

[5]

Note: The data presented is from different studies and may have been obtained under slightly

different experimental conditions.

Oxidation Resistance
The high-temperature operating environment of gas turbines necessitates excellent oxidation

resistance to prevent material degradation.

Table 5: High-Temperature Oxidation Behavior of Co and Ni-Based Superalloys

Alloy Temperature (°C)
Exposure Time
(hours)

Mass Change
(mg/cm²)

Superni 600 (Ni-

based)
900 50 (cyclic) ~1.8

Superco 605 (Co-

based)
900 50 (cyclic) ~1.2

Aluminized Inconel

718
1000 200 0.655

Aluminized Inconel

738LC
1000 200 0.370

Data for Superni 600

and Superco 605[3],

Aluminized Inconel

718 and 738LC[13]
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Note: The data presented is from different studies and may have been obtained under slightly

different experimental conditions. "Cyclic" refers to repeated heating and cooling cycles.

Experimental Protocols
High-Temperature Tensile Testing (based on ASTM E21)
High-temperature tensile tests are crucial for determining the strength and ductility of

superalloys at their service temperatures.[14][7][10][15]

Specimen Preparation: Test specimens are meticulously machined to standardized

dimensions.

Heating: The specimen is heated to the desired test temperature in a furnace with precise

temperature control (typically ±3°C).[15]

Soaking: The specimen is held at the test temperature for a specific duration to ensure

thermal stability.

Loading: A uniaxial tensile load is applied at a constant strain rate.

Data Acquisition: Load and elongation are continuously recorded to generate a stress-strain

curve, from which tensile strength, yield strength, and elongation are determined.[15]

Creep Testing
Creep tests evaluate the long-term deformation behavior of materials under constant load and

high temperature.

Specimen Preparation: Similar to tensile testing, standardized specimens are used.

Test Setup: The specimen is placed in a creep testing frame equipped with a high-

temperature furnace and an extensometer to measure strain.

Loading and Heating: The specimen is heated to the test temperature and the constant load

is applied.

Data Logging: Strain is monitored and recorded as a function of time. The test continues until

the specimen ruptures.
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Analysis: The data is used to plot a creep curve (strain vs. time) to determine the minimum

creep rate and the time to rupture.

Isothermal Oxidation Testing
Isothermal oxidation tests are performed to assess the resistance of superalloys to high-

temperature oxidation.

Sample Preparation: Small coupons of the alloy are prepared with a standardized surface

finish.

Exposure: The coupons are placed in a furnace at a constant high temperature (e.g., 1000°C

or 1100°C) in an air or specific gas environment for a predetermined duration.

Weight Measurement: The weight of the coupons is measured at regular intervals to

determine the rate of weight gain due to oxide formation.

Microstructural Analysis: After exposure, the coupons are cross-sectioned to examine the

thickness and morphology of the oxide scale and the extent of any internal oxidation.

Signaling Pathways and Logical Relationships
The performance of these superalloys is a direct result of their composition and resulting

microstructure. The following diagram illustrates the logical flow from elemental composition to

key performance indicators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.sbpmat.org.br//icam2009/pdf/X554.pdf
https://www.azom.com/article.aspx?ArticleID=7808
https://www.mdpi.com/2073-4352/13/4/669
https://www.researchgate.net/figure/The-tensile-properties-of-Mar-M247-superalloy-with-various-Re-contents-tested-at-RT-and_fig2_263506324
https://inis.iaea.org/records/z6bw6-06w44
https://www.researchgate.net/publication/372710916_Effect_of_Aluminizing_on_the_Oxidation_of_Inconel_718_and_Inconel_738LC_Superalloys_at_925-1050C
https://amme.journals.ekb.eg/article_35549_b53108b7a44331de95829c8d843b4da0.pdf
https://www.universepg.com/ijmms/investigating-the-replacement-of-nickel-based-superalloys-with-niobium-based-superalloys-in-the-new-generation-of-turbine-blades-in-the-aero-space-industry
https://amme.journals.ekb.eg/article_35549.html
https://amme.journals.ekb.eg/article_35549.html
https://www.mdpi.com/2079-6412/13/4/744
https://www.benchchem.com/product/b15483400#comparative-study-of-co-ta-and-ni-based-superalloys-for-turbine-applications
https://www.benchchem.com/product/b15483400#comparative-study-of-co-ta-and-ni-based-superalloys-for-turbine-applications
https://www.benchchem.com/product/b15483400#comparative-study-of-co-ta-and-ni-based-superalloys-for-turbine-applications
https://www.benchchem.com/product/b15483400#comparative-study-of-co-ta-and-ni-based-superalloys-for-turbine-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15483400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

